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Compound of Interest

D-Glucurono-6,3-lactone
Compound Name: ,
acetonide

Cat. No.: B014291

Application Notes and Protocols: D-Glucurono-
6,3-lactone acetonide

For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed procedures for the safe handling and optimal storage of D-
Glucurono-6,3-lactone acetonide (CAS No: 20513-98-8), a key intermediate in organic
synthesis. Adherence to these guidelines is crucial for ensuring personnel safety, maintaining
compound integrity, and achieving reproducible experimental outcomes.

Compound Information

Property Value Source
Molecular Formula CoH1206 [1]
Molecular Weight 216.19 g/mol [1]
Appearance White crystalline solid [2]
Melting Point 119-121 °C [3]
- Slightly soluble in Chloroform
Solubility [3]
and Water
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Safety & Handling Protocols

While D-Glucurono-6,3-lactone acetonide is not classified as a hazardous substance under
OSHA 2012 Hazard Communication Standard, it is imperative to follow standard laboratory
safety practices to minimize any potential risks.[4] Some sources indicate it may cause skin,
eye, and respiratory irritation.[5]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure.

PPE Specification Rationale
Chemical safety goggles or

Eye Protection Y 9098 [4]
glasses

) Nitrile or other appropriate
Hand Protection ) ) [4]
chemical-resistant gloves

Body Protection Standard laboratory coat [4]

Not required under normal use
) with adequate ventilation. Use
Respiratory ] ] [4]
a NIOSH-approved respirator if

dust is generated.

Engineering Controls

Control Specification

Work in a well-ventilated area. A chemical fume
Ventilation hood is recommended for procedures that may

generate dust.

Handling Procedure

o Preparation: Ensure the work area is clean and uncluttered. Have all necessary equipment
and reagents readily available.

» Dispensing:
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o Minimize the creation of dust when weighing or transferring the solid material.
o Use a spatula or other appropriate tool to handle the compound.

o Avoid direct contact with skin and eyes.[4]

e Post-Handling:
o Thoroughly clean the work area and any equipment used.
o Wash hands thoroughly with soap and water after handling the compound.

o Properly dispose of any contaminated materials according to institutional guidelines.

First Aid Measures

Exposure Route First Aid Protocol

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, also under the eyelids.

Seek medical attention.[2]

Wash off immediately with plenty of water for at
Skin Contact least 15 minutes. If skin irritation occurs, get

medical advice/attention.[2]

Move the person to fresh air. If symptoms occur,

Inhalation ) ]

get medical attention.[2]

Clean mouth with water and drink plenty of
Ingestion water afterwards. Seek medical attention if you

feel unwell.[2]

Storage Protocols

Proper storage is critical for maintaining the stability and shelf-life of D-Glucurono-6,3-lactone
acetonide.

Storage Conditions

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC225920250&productDescription=D%28%2B%29-GLUCURONO-3%2C6-LACTO+25GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/document.aspx
https://www.benchchem.com/product/b014291?utm_src=pdf-body
https://www.benchchem.com/product/b014291?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE e iy i

Parameter Recommended Condition Rationale
Temperature -20°C Freezer [31[6]

Store in a tightly sealed Prevents moisture absorption
Atmosphere ) o

container. and contamination.

While not explicitly stated, it is
Light Protect from light. good practice for complex
organic molecules.

Incompatible Materials

To prevent degradation or hazardous reactions, store D-Glucurono-6,3-lactone acetonide

away from the following:

» Strong oxidizing agents[4]

e Strong acids[4]

e Strong bases[4]

The compound is considered stable under normal, recommended storage conditions.[4][7]

Experimental Workflow & Logic Diagrams

The following diagrams illustrate the key decision-making and operational workflows for
handling and storing D-Glucurono-6,3-lactone acetonide.
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Caption: Workflow for Safe Handling of D-Glucurono-6,3-lactone acetonide.
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Caption: Recommended Storage Conditions for Compound Integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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